![molecular formula C14H16O6 B167182 Ethoxycarbonylmethyl ethyl phthalate CAS No. 84-72-0](/img/structure/B167182.png)
Ethoxycarbonylmethyl ethyl phthalate
Overview
Description
Ethoxycarbonylmethyl ethyl phthalate is a chemical substance that is used in various applications . It is a part of the phthalate family, which are often used to increase the malleability and flexibility of polymeric materials .
Chemical Reactions Analysis
Phthalates, including this compound, are known to undergo various chemical reactions. They can be degraded by a wide variety of microorganisms under aerobic, anaerobic, and facultative conditions .Scientific Research Applications
Biomonitoring and Exposure Assessment
Phthalates, including Ethoxycarbonylmethyl Ethyl Phthalate, are widely used in industrial applications, like in solvents, additives, and plasticizers. A significant area of research involves assessing human exposure to phthalates. For example, Barr et al. (2003) focused on the use of specific phthalate metabolites as biomarkers to assess human exposure to di-(2-ethylhexyl) phthalate (DEHP) (Barr et al., 2003). Similarly, Kubwabo et al. (2013) developed a method for determining phthalate esters in house dust, highlighting environmental exposure concerns (Kubwabo et al., 2013).
Environmental Contamination and Bioremediation
Another critical area of research involves understanding the environmental contamination caused by phthalates and exploring bioremediation techniques. For instance, Wang et al. (2015) isolated a bacterial strain capable of degrading DEHP, a phthalate ester, thus contributing to environmental pollution control (Wang et al., 2015). Yang et al. (2018) also investigated the biodegradation of DEHP in contaminated water and soil by a specific bacterial strain (Yang et al., 2018).
Health Impact and Toxicology Studies
Phthalates are also the subject of toxicological studies due to their potential health impacts. Mankidy et al. (2013) investigated the cytotoxicity and endocrine disruption effects of phthalates, including DEHP, in fish embryos (Mankidy et al., 2013). Another study by Lovekamp-Swan and Davis (2002) focused on how phthalates interact with the female reproductive system in animal models (Lovekamp-Swan & Davis, 2002).
Wastewater Treatment and Environmental Fate
The occurrence, fate, and effects of phthalates like DEHP in wastewater treatment plants are also a significant research topic. Zolfaghari et al. (2014) reviewed the fate and behavior of DEHP in various treatment processes, highlighting the importance of these processes in managing phthalate contamination (Zolfaghari et al., 2014).
Mechanism of Action
Target of Action
Ethyl phthalyl ethyl glycolate, also known as Ethoxycarbonylmethyl ethyl phthalate or Santicizer E-15, is a type of ortho-phthalate . Ortho-phthalates are known to have endocrine-disrupting effects, primarily targeting the endocrine system . They modulate the production of testicular testosterone, which is crucial for the development of the male reproductive system .
Mode of Action
The most commonly studied pharmacological effect for phthalates, including Ethyl phthalyl ethyl glycolate, is antiandrogenicity . Antiandrogens affect the endocrine system by reducing testosterone production . This interaction with the endocrine system can lead to significant changes in the body, particularly during fetal development .
Biochemical Pathways
Ortho-phthalates, including Ethyl phthalyl ethyl glycolate, are associated with reproductive, developmental, and endocrine health effects . They interfere with the normal functioning of the endocrine system, disrupting the production and function of hormones. This disruption can affect various biochemical pathways, leading to a range of health effects, particularly in relation to reproductive and developmental health .
Pharmacokinetics
It’s known that ortho-phthalates can be absorbed into the body through various routes, including ingestion and dermal exposure . Once in the body, they can be distributed to various tissues and undergo metabolic transformations .
Result of Action
The primary result of Ethyl phthalyl ethyl glycolate’s action is its potential to disrupt the endocrine system . This disruption can lead to a range of health effects, particularly those related to reproductive and developmental health . For example, studies have shown that some phthalates can reduce testosterone production, leading to malformation of the male reproductive system .
Action Environment
The action, efficacy, and stability of Ethyl phthalyl ethyl glycolate can be influenced by various environmental factors. For instance, its presence in food packaging and processing equipment can lead to its ingestion . Moreover, certain regulatory decisions and safety concerns can impact its use and thus its exposure to humans .
Future Directions
There is a great emphasis on developing efficient and effective technologies for removing phthalates from the environment . Biodegradation using microbes is considered a more efficient and sustainable method than physical and chemical technologies . Future research perspectives include the clean-up of phthalates and understanding their harmful effect on human health .
Biochemical Analysis
Biochemical Properties
It is known that phthalates, a class of chemicals to which Ethyl phthalyl ethyl glycolate belongs, can interact with various enzymes and proteins
Cellular Effects
Some phthalates have been shown to disrupt the endocrine system, affecting reproductive health and physical development
properties
IUPAC Name |
2-O-(2-ethoxy-2-oxoethyl) 1-O-ethyl benzene-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O6/c1-3-18-12(15)9-20-14(17)11-8-6-5-7-10(11)13(16)19-4-2/h5-8H,3-4,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZBLUWVMZMXIKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC(=O)C1=CC=CC=C1C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3024100 | |
Record name | Ethyl phthalyl ethyl glycolate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84-72-0 | |
Record name | Ethyl phthalyl ethyl glycolate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84-72-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethoxycarbonylmethyl ethyl phthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000084720 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl phthalyl ethyl glycolate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethoxycarbonylmethyl ethyl phthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.414 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHOXYCARBONYLMETHYL ETHYL PHTHALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C591YI5BTG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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